3-(3-{[6-Oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]methyl}azetidin-1-yl)pyrazine-2-carbonitrile

• IUPAC Name: 3-[3-[(6-oxo-3-pyridin-3-ylpyridazin-1-yl)methyl]azetidin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C18H15N7O/c19-8-16-18(22-7-6-21-16)24-10-13(11-24)12-25-17(26)4-3-15(23-25)14-2-1-5-20-9-14/h1-7,9,13H,10-12H2
• InChI Key: NQXPDFSNNKDBBW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=CN=C2C#N)CN3C(=O)C=CC(=N3)C4=CN=CC=C4
• Molecular Formula: C18H15N7O
• Molecular Weight: 345.4 g/mol

Description

The compound “3-(3-{[6-Oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]methyl}azetidin-1-yl)pyrazine-2-carbonitrile” is a complex organic molecule. It is related to a class of compounds that have been studied for their anti-tubercular activity. The exact role or potential use of this specific compound is not clear from the available data.

Scientific Research Applications

Antimicrobial and Anticancer Applications

Compounds derived from similar structures have been studied for their antimicrobial and anticancer properties. For instance, derivatives of pyridine and pyrazine have been synthesized and evaluated for their antibacterial and antitumor activities. These compounds were synthesized through reactions involving hydrazine hydrate, Schiff's bases, and pyrazole derivatives among others, demonstrating a versatile approach to exploring their biological activities (Elewa et al., 2021).

Synthesis of Novel Heterocyclic Compounds

The synthesis of new classes of heterocyclic compounds, such as pyridazin-3-one derivatives, has been achieved through reactions with active methylene compounds. These novel classes of compounds have shown promise in further chemical synthesis and potential utility in creating new molecules with desired biological activities (Ibrahim & Behbehani, 2014).

Molecular Docking and In Vitro Screening

Some newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives have been subjected to molecular docking screenings towards specific proteins, revealing moderate to good binding energies. Additionally, these compounds exhibited antimicrobial and antioxidant activity, demonstrating the intersection of synthetic chemistry and computational biology in drug discovery (Flefel et al., 2018).

Antioxidant Activity

Research into fused heterocyclic compounds derived from tetrahydropyrimidine derivatives has shown significant antioxidant activities. These studies highlight the potential of such compounds in developing therapeutics with antioxidant properties, contributing to the understanding of their mechanism of action and efficacy (Salem et al., 2015).

Safety And Hazards

The safety and hazards associated with this compound are not detailed in the available data. As with any chemical compound, appropriate precautions should be taken when handling it to avoid potential risks.